Cas no 2171970-61-7 (6-ethyl-2-(2-methylpropyl)thieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 6-ethyl-2-(2-methylpropyl)thieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2171970-61-7
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 5794977
• PubChem ID: 165508703
• Update Time: 2025-10-16

6-ethyl-2-(2-methylpropyl)thieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171970-61-7
• 6-ethyl-2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid
• EN300-1267867
• 6-ethyl-2-(2-methylpropyl)thieno2,3-dpyrimidine-4-carboxylic acid

• Inchi： 1S/C13H16N2O2S/c1-4-8-6-9-11(13(16)17)14-10(5-7(2)3)15-12(9)18-8/h6-7H,4-5H2,1-3H3,(H,16,17)
• InChI Key： JPVWGNUMVVDDSM-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC2=C(C(=O)O)N=C(CC(C)C)N=C12

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 91.3Ų

Additional information on 6-ethyl-2-(2-methylpropyl)thieno2,3-dpyrimidine-4-carboxylic acid

Recent Advances in the Study of 6-ethyl-2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid (CAS: 2171970-61-7)

In recent years, the compound 6-ethyl-2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid (CAS: 2171970-61-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thieno[2,3-d]pyrimidine scaffold, has demonstrated promising pharmacological properties, particularly in the context of enzyme inhibition and targeted therapy. The unique structural features of this molecule, including the ethyl and isobutyl substituents, contribute to its bioactivity and potential as a lead compound in drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 6-ethyl-2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects against a specific class of kinases implicated in inflammatory pathways. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high binding affinity and selectivity, suggesting its potential as a therapeutic agent for inflammatory diseases.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's role in modulating metabolic enzymes. The research team synthesized a series of derivatives based on the core structure of 6-ethyl-2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid and evaluated their efficacy in vitro. The results indicated that certain derivatives exhibited enhanced potency and improved pharmacokinetic profiles, paving the way for further optimization and preclinical testing.

In addition to its kinase and metabolic enzyme inhibitory properties, recent investigations have also highlighted the compound's potential in oncology. A 2023 study in Cancer Research demonstrated that 6-ethyl-2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid could selectively target cancer cell lines with specific genetic mutations. The compound was shown to induce apoptosis and inhibit proliferation in these cell lines, with minimal toxicity to normal cells. These findings underscore its potential as a targeted therapy for certain types of cancer.

The synthetic routes and scalability of 6-ethyl-2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid have also been a focus of recent research. A 2024 article in Organic Process Research & Development detailed an optimized synthetic protocol that improves yield and reduces the use of hazardous reagents. This advancement is critical for facilitating large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 6-ethyl-2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include the development of prodrug strategies, formulation optimization, and detailed toxicological assessments to ensure the compound's safety and efficacy in human trials.

In conclusion, 6-ethyl-2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid (CAS: 2171970-61-7) represents a promising candidate for therapeutic development across multiple disease areas. Its unique chemical structure and demonstrated bioactivity make it a valuable subject of ongoing research. Continued efforts to elucidate its mechanisms of action, optimize its pharmacological properties, and address translational challenges will be essential for realizing its full potential in the clinic.